Cas no 821009-69-2 (Phosphinic acid, 3-quinolinyl-, butyl ester)
821009-69-2 structure
Product name:Phosphinic acid, 3-quinolinyl-, butyl ester
Phosphinic acid, 3-quinolinyl-, butyl ester Chemical and Physical Properties
Names and Identifiers
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- butoxy-oxo-quinolin-3-ylphosphanium
- Phosphinic acid, 3-quinolinyl-, butyl ester
- 821009-69-2
- DTXSID10479566
-
- Inchi： InChI=1S/C13H15NO2P/c1-2-3-8-16-17(15)12-9-11-6-4-5-7-13(11)14-10-12/h4-7,9-10H,2-3,8H2,1H3/q+1
- InChI Key： RRLBSVLCIBFILV-UHFFFAOYSA-N
- SMILES： CCCCO[P+](=O)C1=CC2=CC=CC=C2N=C1
Computed Properties
- Exact Mass: 248.08404072g/mol
- Monoisotopic Mass: 248.08404072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2Ų
- XLogP3: 2.7
Phosphinic acid, 3-quinolinyl-, butyl ester Related Literature
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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2. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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